N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H19N5O3/c1-11-12(2)22-21(24-19(11)27)26-18(10-15(25-26)13-7-8-13)23-20(28)17-9-14-5-3-4-6-16(14)29-17/h3-6,9-10,13H,7-8H2,1-2H3,(H,23,28)(H,22,24,27)
• InChI Key: XSJMOEVMYWZIKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4=CC5=CC=CC=C5O4)C
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H19N5O3 and its molecular weight is 389.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Antimicrobial Screening : The compound has been involved in the synthesis of derivatives with antimicrobial properties. For instance, derivatives synthesized have shown excellent yields and demonstrated in vitro antibacterial activity against pathogens like S. aureus and E. coli at different concentrations (Idrees, Bodkhe, Siddiqui, & Kola, 2020).

• Insecticidal and Antibacterial Potential : The structural motif has been utilized in creating compounds tested for insecticidal activity against Pseudococcidae insects and antibacterial potential against selected microorganisms, highlighting its versatility in addressing various biological targets (Deohate & Palaspagar, 2020).

• Synthesis of Novel Pyrazolopyrimidines : Studies have synthesized novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, emphasizing the compound's utility in developing potential therapeutic agents (Rahmouni et al., 2016).

Anticancer Activities

• Novel Derivatives Synthesis : Research has focused on synthesizing novel derivatives of the compound, evaluating their anticancer activities. These studies are instrumental in identifying new therapeutic candidates for cancer treatment (El-Zahar et al., 2011).

Antimicrobial and Antitumor Agents

• Design and Synthesis of Antimicrobial Agents : The compound has been a key intermediate in designing and synthesizing new antimicrobial agents, showcasing its role in developing treatments for infections (Devarasetty et al., 2019).

• Antitumor and Antioxidant Agents : It has also been utilized in creating fused and binary thiadiazoles, investigated for their antitumor and antioxidant activities. This application highlights its potential in contributing to the discovery of new drugs with dual functionalities (Hamama et al., 2013).